Cas no 1782256-65-8 (2-N-(adamantan-1-yl)acetamidoacetic acid)

• Product Name: 2-N-(adamantan-1-yl)acetamidoacetic acid
• CAS No: 1782256-65-8
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5617060
• PubChem ID: 84084244
• Update Time: 2025-10-30

2-N-(adamantan-1-yl)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[N-(adamantan-1-yl)acetamido]acetic acid
• EN300-30322333
• 1782256-65-8
• 2-N-(adamantan-1-yl)acetamidoacetic acid

• Inchi： 1S/C14H21NO3/c1-9(16)15(8-13(17)18)14-5-10-2-11(6-14)4-12(3-10)7-14/h10-12H,2-8H2,1H3,(H,17,18)
• InChI Key： ATPQVAZHQDNLOO-UHFFFAOYSA-N
• SMILES： O=C(C)N(CC(=O)O)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-N-(adamantan-1-yl)acetamidoacetic acid

2-N-(adamantan-1-yl)acetamidoacetic acid (CAS No. 1782256-65-8): A Comprehensive Overview

2-N-(adamantan-1-yl)acetamidoacetic acid (CAS No. 1782256-65-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AAC, is characterized by its unique adamantane core and acetamidoacetic acid moiety, which endow it with a range of potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 2-N-(adamantan-1-yl)acetamidoacetic acid.

The chemical structure of 2-N-(adamantan-1-yl)acetamidoacetic acid is defined by its adamantane ring, which is a tricyclic cyclohexane derivative with exceptional stability and rigidity. The adamantane core is linked to an acetamidoacetic acid group, which consists of an acetamide moiety attached to a carboxylic acid. This combination results in a molecule with both hydrophobic and hydrophilic properties, making it suitable for various biological interactions.

The synthesis of 2-N-(adamantan-1-yl)acetamidoacetic acid typically involves a multi-step process. One common approach is the reaction of adamantan-1-amine with chloroacetyl chloride to form the intermediate chloroacetamide, followed by nucleophilic substitution with ammonia to introduce the carboxylic acid group. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of biological activity, 2-N-(adamantan-1-yl)acetamidoacetic acid has shown promising results in several areas. Recent studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases.

The pharmacokinetic properties of 2-N-(adamantan-1-yl)acetamidoacetic acid have also been extensively studied. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, which makes it a viable candidate for drug development. Furthermore, its low toxicity and high safety margin have been confirmed through preclinical studies, suggesting its potential for clinical applications.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-N-(adamantan-1-yl)acetamidoacetic acid in treating various conditions. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits promising therapeutic effects. These findings have paved the way for further clinical investigations to explore its potential in treating inflammatory diseases, neurodegenerative disorders, and other medical conditions.

In conclusion, 2-N-(adamantan-1-yl)acetamidoacetic acid (CAS No. 1782256-65-8) is a promising compound with a unique chemical structure that offers significant therapeutic potential. Its anti-inflammatory and neuroprotective properties, combined with favorable pharmacokinetic characteristics and low toxicity, make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to shed light on its full range of applications in medicine.